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Compound of Interest

Compound Name: 5,7-Dibromo-2-tetralone

Cat. No.: B117721

The following guide provides essential safety and logistical information for the proper disposal
of 5,7-Dibromo-2-tetralone, a crucial procedure for maintaining a safe laboratory environment
and ensuring regulatory compliance. This document is intended for researchers, scientists, and
drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is critical to understand the potential hazards
associated with 5,7-Dibromo-2-tetralone and related brominated tetralones. These
compounds are generally categorized as harmful if swallowed and can cause skin and eye
irritation[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must be worn at
all times.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).
e Body Protection: A lab coat or other protective clothing.

All handling and disposal procedures should be conducted in a well-ventilated area, preferably
within a chemical fume hood[2].
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Step-by-Step Disposal Protocol

The disposal of 5,7-Dibromo-2-tetralone must be managed as hazardous waste. Adherence
to local, state, and federal regulations is mandatory.

e Waste Identification and Classification:

o 5,7-Dibromo-2-tetralone is a halogenated organic compound and should be classified as
hazardous waste[1].

o The user is responsible for assigning the appropriate waste codes based on the specific
application and local regulations[1].

o Waste Segregation:

o Solid Waste: Collect pure 5,7-Dibromo-2-tetralone and any contaminated solid materials
(e.g., weighing paper, contaminated pipette tips) in a designated, compatible, and clearly
labeled hazardous waste container[2]. The container should be kept tightly closed and
stored in a cool, dry, and well-ventilated area[1][4].

o Liquid Waste: If 5,7-Dibromo-2-tetralone is dissolved in a solvent, it must be collected in
a designated container for halogenated organic solvent waste. Do not mix with non-
halogenated waste streams.

o Sharps Waste: Any sharps contaminated with 5,7-Dibromo-2-tetralone should be
disposed of in a designated sharps container for hazardous waste.

» Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("5,7-Dibromo-2-tetralone”), and any other information required by your
institution's Environmental Health and Safety (EHS) department.

e Storage:
o Store waste containers in a designated satellite accumulation area.

o Ensure containers are sealed to prevent leaks or spills[1].
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» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed and approved waste
disposal contractor[1][5].

o Never dispose of 5,7-Dibromo-2-tetralone down the drain or in the regular trash[1][6].

Spill Cleanup Procedures

In the event of a spill, follow these steps:

Evacuate and Secure the Area: Alert colleagues and restrict access to the spill area.

« Ventilate the Area: Ensure adequate ventilation, using a fume hood if the spill is contained
within it.

o Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial
chemical sorbent to contain the spill[2][4].

e Collect the Absorbed Material: Carefully sweep or scoop the absorbed material into a labeled
hazardous waste container[1][2].

o Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap
and water.

o Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,
must be disposed of as hazardous waste[2].

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for 5,7-Dibromo-2-tetralone is not readily available,
the table below summarizes key information for this compound and a closely related one, 7-
Bromo-1-tetralone, for reference.
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7-Bromo-1-tetralone (for

Property 5,7-Dibromo-2-tetralone .
comparison)
Molecular Formula C10HsBr20[7] C10HoBrO[1]
Molecular Weight 303.98 g/mol [7] 225.08 g/mol [1]
Appearance Not specified (likely a solid) Beige Solid[1]
Store in a dry, cool, and well-
Storage Store at room temperature[7] ventilated place under an inert

atmosphere[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5,7-
Dibromo-2-tetralone.
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5,7-Dibromo-2-tetralone Disposal Workflow
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Caption: Disposal workflow for 5,7-Dibromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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